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Compound of Interest

Compound Name: 8-pCPT-cGMP-AM

Cat. No.: B15542378 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides a detailed, step-by-step procedure for the safe disposal of 8-
pCPT-cGMP-AM, a membrane-permeable prodrug of the protein kinase G (PKG) agonist 8-

pCPT-cGMP. Adherence to these guidelines is crucial for minimizing risks and complying with

regulatory standards.

Understanding 8-pCPT-cGMP-AM: Key
Characteristics
8-pCPT-cGMP-AM is a valuable tool in studying cGMP signaling pathways.[1][2][3][4] Its utility

in research necessitates a clear understanding of its properties for safe handling and disposal.

Property Value Source

Molecular Weight 559.9 g/mol [5]

Formula C₁₉H₁₉ClN₅O₉PS

Solubility Soluble in DMSO

Storage Temperature -20°C

Purity >97% HPLC
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Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to consult your institution's specific

safety protocols and the material's Safety Data Sheet (SDS), if available. While a specific SDS

for 8-pCPT-cGMP-AM is not readily available in the provided search results, general principles

for handling potent, biologically active compounds should be strictly followed.

Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of any

dust or aerosols.

Step-by-Step Disposal Protocol
The disposal of 8-pCPT-cGMP-AM, like other chemical waste, should be managed through a

licensed hazardous waste disposal service. The following steps outline a general procedure

that aligns with standard laboratory practices for chemical waste management.

Segregation:

Do not mix 8-pCPT-cGMP-AM waste with other waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

Keep solid waste (e.g., contaminated vials, tips, and gloves) separate from liquid waste

(e.g., unused solutions in DMSO).

Waste Collection and Containment:

Solid Waste:

Collect all solid materials contaminated with 8-pCPT-cGMP-AM in a designated, clearly

labeled, and sealable hazardous waste container.

The container should be robust and leak-proof.

Liquid Waste:
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Collect unused solutions of 8-pCPT-cGMP-AM in a designated, leak-proof, and

sealable container appropriate for organic solvents (e.g., a glass or polyethylene

carboy).

Do not fill liquid waste containers beyond 80% capacity to prevent spills.

Ensure the exterior of the container remains clean and free of contamination.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "8-
pCPT-cGMP-AM" or "8-(4-Chlorophenylthio)guanosine-3',5'-cyclic monophosphate

acetoxymethyl ester."

Include the concentration (if in solution) and the date of accumulation.

Follow your institution's specific labeling requirements.

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

secondary containment area.

This area should be away from incompatible chemicals.

Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

office or a licensed chemical waste contractor.

Do not attempt to dispose of 8-pCPT-cGMP-AM down the drain or in regular trash.

Experimental Workflow for Disposal
The following diagram illustrates the logical flow for the proper disposal of 8-pCPT-cGMP-AM.
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Figure 1. Procedural workflow for the safe disposal of 8-pCPT-cGMP-AM.
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By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of 8-pCPT-cGMP-AM, fostering a culture of safety and

compliance within the research community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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